Cas no 898461-44-4 (N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898461-44-4
• MF: C₂₂H₂₅ClFN₃O₄S
• MW: 481.968006849289
• CID: 5911860
• PubChem ID: 18574606
• Update Time: 2025-07-17

N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• 898461-44-4
• N'-(4-chlorophenyl)-N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• AKOS024661373
• N'-(4-chlorophenyl)-N-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}ethanediamide
• F2571-0624
• N1-(4-chlorophenyl)-N2-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)oxalamide
• Ethanediamide, N1-(4-chlorophenyl)-N2-[2-[1-[(4-fluoro-2-methylphenyl)sulfonyl]-2-piperidinyl]ethyl]-
• N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

• Inchi： 1S/C22H25ClFN3O4S/c1-15-14-17(24)7-10-20(15)32(30,31)27-13-3-2-4-19(27)11-12-25-21(28)22(29)26-18-8-5-16(23)6-9-18/h5-10,14,19H,2-4,11-13H2,1H3,(H,25,28)(H,26,29)
• InChI Key： CMYAQXFQXGUDLE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NCCC1CCCCN1S(C1=CC=C(F)C=C1C)(=O)=O)=O

Computed Properties

• Exact Mass: 481.1238333g/mol
• Monoisotopic Mass: 481.1238333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• pka: 10.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 898461-44-4 and Product Name: N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide

The compound in question, identified by the CAS number 898461-44-4, is a sophisticated organic molecule with a complex chemical structure. This compound, specifically named as N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide, belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to their potential biological activities. The intricate arrangement of functional groups within its molecular framework suggests a high degree of specificity, which is often a key factor in the development of novel therapeutic agents.

At the heart of this compound's structure lies a central ethanediamide moiety, which is flanked by two distinct substituents. One of these substituents is a 4-chlorophenyl group, while the other is a more elaborate 2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl chain. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a candidate for further exploration in drug discovery. The 4-fluoro and 2-methyl substituents in the benzenesulfonyl group are particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. The structural features of this molecule, particularly the combination of the 4-chlorophenyl and piperidinyl moieties, suggest potential interactions with biological targets such as enzymes and receptors. This has led to its investigation as a lead compound in several drug discovery programs aimed at developing treatments for various diseases.

In particular, the ethanediamide core of this compound is reminiscent of known bioactive scaffolds that have shown promise in clinical trials. The ability to modify this core structure while maintaining or enhancing its pharmacological properties is a key goal in medicinal chemistry. Researchers have been exploring various derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic profile. The introduction of fluorine atoms and other halogenated groups has been particularly effective in improving binding affinity and reducing off-target effects.

The synthesis of this compound involves multiple steps, each requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework efficiently. The use of protecting group strategies has also been crucial in managing the reactivity of different functional groups during multi-step synthesis.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. Preclinical studies have demonstrated promising results in cell-based assays, suggesting that further investigation is warranted. The molecular design of this compound allows for fine-tuning its properties through structural modifications, which could lead to the development of next-generation therapeutics.

The role of fluorine-containing compounds in modern drug development cannot be overstated. The presence of fluorine atoms can significantly alter the pharmacokinetic behavior of a molecule, including its metabolic stability and distribution within the body. In this context, the 4-fluoro substituent in the benzenesulfonyl group is likely contributing to these favorable properties. Additionally, the 2-methyl group may help to improve solubility and oral bioavailability, which are critical factors for drug efficacy.

As computational methods continue to evolve, so does our ability to predict and rationalize biological activity from chemical structure. Machine learning models trained on large datasets have shown remarkable accuracy in identifying potential hits for drug discovery programs. This compound has been subjected to virtual screening using such models, which has highlighted its potential as a lead for further optimization.

The development pipeline for this compound involves several stages, from initial hit identification to preclinical testing and eventually clinical trials if successful. Each stage requires rigorous evaluation to ensure safety and efficacy before moving forward with human testing. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential in navigating these complex processes effectively.

In conclusion,N'-(4-chlorophenyl)-N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898461-44-4) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced chemical techniques but offer opportunities for innovation through structural modifications aimed at improving therapeutic efficacy.